3-(Methylthio)-5-(trifluoromethyl)benzaldehyde
Cat. No. B3290809
M. Wt: 220.21 g/mol
InChI Key: KUDLXSWPJTYBOX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][S:2][c:3]1[cH:4][c:5]([CH2:13][OH:14])[cH:6][c:7]([C:9]([F:10])([F:11])[F:12])[cH:8]1.[Cl:17][CH2:18][Cl:19].[Na+:16].[OH-:15]>>[CH3:1][S:2][c:3]1[cH:4][c:5]([CH:13]=[O:14])[cH:6][c:7]([C:9]([F:10])([F:11])[F:12])[cH:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CSc1cc(CO)cc(C(F)(F)F)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CSc1cc(C=O)cc(C(F)(F)F)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
